![molecular formula C15H19F3N2O5 B5205368 1-(3,5-dimethoxybenzoyl)piperazine trifluoroacetate](/img/structure/B5205368.png)
1-(3,5-dimethoxybenzoyl)piperazine trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,5-dimethoxybenzoyl)piperazine trifluoroacetate, commonly known as TFMPP, is a synthetic compound that has been widely studied for its potential therapeutic applications. TFMPP is a member of the piperazine family of compounds and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of TFMPP is not fully understood, but it is thought to act as a partial agonist at serotonin receptors in the brain. This leads to an increase in the release of serotonin and dopamine, which can have a variety of effects on mood and behavior.
Biochemical and Physiological Effects:
TFMPP has been found to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration. It has also been found to have effects on the immune system, including the ability to modulate cytokine production.
Advantages and Limitations for Lab Experiments
TFMPP has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. However, there are also limitations to its use, including the potential for toxicity at high doses and the need for careful dosing to avoid unwanted side effects.
Future Directions
There are a number of potential future directions for research on TFMPP. These include further studies into its potential use as a therapeutic agent for mood disorders and other conditions, as well as investigations into its effects on the immune system and other physiological processes. Additionally, there is potential for the development of new compounds based on the structure of TFMPP that may have improved therapeutic properties.
Synthesis Methods
TFMPP can be synthesized through a multistep process involving the reaction of piperazine with 3,5-dimethoxybenzoyl chloride and trifluoroacetic acid. The resulting product is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
TFMPP has been studied extensively for its potential use as a therapeutic agent. It has been found to have a variety of effects on the central nervous system, including the ability to increase dopamine and serotonin levels in the brain. This has led to research into its potential use as a treatment for depression and other mood disorders.
properties
IUPAC Name |
(3,5-dimethoxyphenyl)-piperazin-1-ylmethanone;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3.C2HF3O2/c1-17-11-7-10(8-12(9-11)18-2)13(16)15-5-3-14-4-6-15;3-2(4,5)1(6)7/h7-9,14H,3-6H2,1-2H3;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFRZOYTYDTZVSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)N2CCNCC2)OC.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F3N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Dimethoxyphenyl)-piperazin-1-ylmethanone;2,2,2-trifluoroacetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.